Cas no 476626-16-1 (4-bis(prop-2-en-1-yl)sulfamoyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 476626-16-1
• MF: C₂₆H₂₃N₃O₃S₂
• MW: 489.609123468399
• CID: 5960653
• PubChem ID: 3339106
• Update Time: 2025-07-17

4-bis(prop-2-en-1-yl)sulfamoyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide
• 4-(N,N-diallylsulfamoyl)-N-(4-(naphthalen-2-yl)thiazol-2-yl)benzamide
• Benzamide, 4-[(di-2-propen-1-ylamino)sulfonyl]-N-[4-(2-naphthalenyl)-2-thiazolyl]-
• 4-[bis(prop-2-en-1-yl)sulfamoyl]-N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]benzamide
• AKOS024598119
• 4-[bis(prop-2-enyl)sulfamoyl]-N-(4-naphthalen-2-yl-1,3-thiazol-2-yl)benzamide
• F0715-0049
• 476626-16-1
• Oprea1_657886

• Inchi： 1S/C26H23N3O3S2/c1-3-15-29(16-4-2)34(31,32)23-13-11-20(12-14-23)25(30)28-26-27-24(18-33-26)22-10-9-19-7-5-6-8-21(19)17-22/h3-14,17-18H,1-2,15-16H2,(H,27,28,30)
• InChI Key： VOUBTMNXHAJYIM-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C3C(=C2)C=CC=C3)=CS1)(=O)C1=CC=C(S(N(CC=C)CC=C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 489.11808395g/mol
• Monoisotopic Mass: 489.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• pka: 6.42±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide

Recent Advances in the Study of 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide (CAS: 476626-16-1)

The compound 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide (CAS: 476626-16-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activities.

Recent studies have demonstrated that 476626-16-1 exhibits promising inhibitory effects on specific molecular targets involved in inflammatory and oncogenic pathways. The compound's dual sulfamoyl and thiazolyl functionalities contribute to its high binding affinity and selectivity, making it a candidate for further drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, revealing key structural insights that could guide future optimizations.

In vitro and in vivo experiments have shown that 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide effectively modulates signaling pathways such as NF-κB and PI3K/AKT, which are critical in cancer progression and inflammatory diseases. Notably, the compound demonstrated low cytotoxicity in normal cell lines, suggesting a favorable safety profile. These findings have spurred interest in its potential as a lead compound for novel therapeutics.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 476626-16-1, including its solubility and metabolic stability. Current research efforts are focused on structural modifications to enhance its drug-like properties while retaining its biological activity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical applications.

In conclusion, 4-bis(prop-2-en-1-yl)sulfamoyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide represents a promising scaffold for the development of new therapeutic agents. Continued research into its mechanism and optimization will be crucial for realizing its full potential in treating complex diseases such as cancer and chronic inflammation.